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Abstract

Penicillic acid, a mycotoxin produced by various species of Penicillium and Aspergillus, has
garnered significant scientific interest due to its diverse biological activities. Initially identified as
an antimicrobial agent, its potential applications have been overshadowed by its cytotoxic,
carcinogenic, and genotoxic properties. This technical guide provides an in-depth review of the
current knowledge on penicillic acid, encompassing its chemical and physical properties,
biosynthesis, and multifaceted biological effects. Detailed experimental protocols for assessing
its activity and a summary of quantitative data are presented to facilitate further research and
drug development efforts. Furthermore, key signaling pathways and molecular mechanisms
underlying its biological actions are illustrated.

Introduction

First isolated in 1913 from Penicillium puberulum found on moldy corn, penicillic acid is a
polyketide mycotoxin that contaminates a variety of food and feedstuffs, including grains,
beans, and fruits.[1][2] Its chemical structure, an unsaturated lactone, is responsible for its
reactivity and diverse biological effects.[1] While exhibiting antibiotic properties against both
Gram-positive and Gram-negative bacteria, its toxicity to plant and animal cells has limited its
therapeutic potential.[1][3] This document serves as a comprehensive resource for
researchers, providing detailed information on the chemical properties, biosynthesis, biological
activities, and underlying molecular mechanisms of penicillic acid.
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Chemical and Physical Properties

Penicillic acid (CsH1004) is a white, water-soluble crystalline solid.[1] It exists in tautomeric
equilibrium between a lactone and an open-chain acid form.[4]

Table 1: Chemical and Physical Properties of Penicillic Acid

Property Value Reference(s)

3-Methoxy-5-methyl-4-0x0-2,5-
IUPAC Name o ] [5]
hexadienoic acid

CAS Number 90-65-3 [5]
Molecular Formula CsH1004 [5]
Molecular Weight 170.16 g/mol [5]
Melting Point 83-84 °C [2]

Moderately soluble in cold
. water; soluble in hot water,
Solubility [2]
alcohol, ether, benzene,

chloroform.

UV max ~220 nm [4]

Biosynthesis of Penicillic Acid

The biosynthesis of penicillic acid is a complex enzymatic process. While the complete
pathway is still under investigation, a proposed pathway involves a non-reducing polyketide
synthase (NR-PKS), a flavin-containing monooxygenase (FMO), an O-methyltransferase
(OMeT), and a short-chain reductase (SDR).
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Seed and Treat Cells

:

Seed Cells in 96-well plate Centrifuge Plate
: :
Treat with Penicillic Acid Transfer Supernatant
: :
Add MTT Reagent Add LDH Reaction Mix
: :
Incubate (2-4h) Incubate (30 min)
: :
Add Solubilization Solution Add Stop Solution

Read Absorbance (570 nm) Read Absorbance (490 nm)
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Treat Cells with Penicillic Acid

'

Harvest and Wash Cells

'

Resuspend in Binding Buffer

'

Stain with Annexin V-FITC & PI

'

Incubate (15 min)

Analyze by Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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